Cas no 879035-07-1 (5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine)

• Product Name: 5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine
• CAS No: 879035-07-1
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• MDL: MFCD07402202
• CID: 3082283
• PubChem ID: 6485556
• Update Time: 2025-10-29

5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• (5-Nitro-pyridin-2-yl)-(2-thiophen-2-yl-ethyl)-amine
• (5-nitro(2-pyridyl))(2-(2-thienyl)ethyl)amine
• 5-Nitro-N-(2-(thiophen-2-yl)ethyl)pyridin-2-amine
• ALBB-024243
• 5-nitro-N-(2-thiophen-2-ylethyl)pyridin-2-amine
• LS-07855
• CS-0313116
• STK271957
• 5-Nitro-N-[2-(2-thienyl)ethyl]-2-pyridinamine
• MFCD07402202
• 5-nitro-N-[2-(thiophen-2-yl)ethyl]pyridin-2-amine
• SIMRLRODPORBCQ-UHFFFAOYSA-N
• 5-nitro-N-[2-(2-thienyl)ethyl]pyridin-2-amine
• 879035-07-1
• AKOS000646276
• 2-Pyridinamine, 5-nitro-N-[2-(2-thienyl)ethyl]-
• H34449
• N-(5-Nitro-2-pyridinyl)-N-[2-(2-thienyl)ethyl]amine
• 5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine

• MDL： MFCD07402202
• Inchi： 1S/C11H11N3O2S/c15-14(16)9-3-4-11(13-8-9)12-6-5-10-2-1-7-17-10/h1-4,7-8H,5-6H2,(H,12,13)
• InChI Key： SIMRLRODPORBCQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.05719778Da
• Monoisotopic Mass: 249.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 99Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine

Introduction to 5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine (CAS No. 879035-07-1)

5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine, with the CAS number 879035-07-1, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridine ring, a nitro group, and a thiophene moiety. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine can be represented as C₁₃H₁₃N₃O₂S. The presence of the nitro group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and biological activity. The thiophene moiety, on the other hand, is known for its aromaticity and ability to form stable complexes with metal ions, making it an attractive feature for designing compounds with specific binding properties.

In recent years, 5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine has been studied extensively for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. Additionally, it has shown selective cytotoxicity towards cancer cells while sparing normal cells, which is a highly desirable property for an anticancer drug.

The pharmacokinetic properties of 5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine have also been evaluated in preclinical studies. These studies have revealed that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use in clinical settings. Furthermore, it has been shown to have low toxicity at therapeutic doses, making it a safe candidate for further development.

In addition to its therapeutic applications, 5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine has also been explored for its use in chemical biology research. Its unique structural features make it an excellent tool for probing specific biological processes and interactions. For example, it has been used to study the role of thiophene-containing compounds in protein-protein interactions and enzyme inhibition.

The synthesis of 5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including multi-step processes involving nitration, substitution, and coupling reactions. These methods have been refined to minimize side reactions and impurities, ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

In conclusion, 5-Nitro-N-2-(2-thienyl)ethylpyridin-2-amine (CAS No. 879035-07-1) is a multifaceted compound with significant potential in both therapeutic and research applications. Its unique chemical structure and biological activities make it a valuable asset in the ongoing efforts to develop new drugs and understand complex biological processes. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the field of medicinal chemistry.